Cucurbitacins
Cucurbitacins are a diverse group of naturally occurring diterpenoid compounds primarily found in cucurbits, such as squashes and pumpkins. These bitter-tasting secondary metabolites play crucial roles in plant defense mechanisms by repelling insects and deterring herbivores. Structurally, they feature a 13-crown ether ring system which is characteristic of this class of molecules. Cucurbitacins exhibit various biological activities, including anti-inflammatory, anticancer, antifungal, and antimicrobial properties. They have garnered significant interest in the pharmaceutical and biotechnology industries for their potential as therapeutic agents. Additionally, research into cucurbitacin-based drugs has shown promise in targeting specific cancer cells without causing harm to normal tissues, making them a valuable resource for developing novel treatments.

Structure | Chemical Name | CAS | MF |
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antiquol B | 35012-08-9 | C30H50O |
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(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol | 332950-28-4 | C31H50O4 |
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Hemslecin D | 586960-44-3 | C34H52O9 |
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Momordicoside X | 1333321-50-8 | C36H58O9 |
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Charantadiol A | 1220890-23-2 | C30H46O3 |
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11-Oxomogroside II A1 | 942612-74-0 | C42H70O14 |
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3β,7β,19-Trihydroxy-25-methoxycucurbita-5,23-diene 7-O-glucoside | 81910-37-4 | C37H62O9 |
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Cucurbitacin C | 5988-76-1 | C32H48O8 |
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(19S,23E)-5β,19-Epoxy-19 -methoxycucurbita-6,23,25-trien-3β-ol | 874287-87-3 | C31H48O3 |
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(2S,4R,9beta,16alpha,23E)-2,16,20-trihydroxy-9-(hydroxymethyl)-10,14-dimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate | 6040-19-3 | C32H46O9 |
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